Cas no 140-27-2 (Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester)

Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester Properties

Names and Identifiers

• trans-Cinnamyl isovalerate
• 3-Methylbutanoic acid 3-phenyl-2-propenyl ester
• Cinnamyl Isovalerate
• cinnamyl 3-methylbutanoate
• Isovaleric Acid Cinnamyl Ester
• FEMA 2302
• Cinnamylisovalerat
• Isovalerate ester Gui
• CINNAMYLISOVALERIANAT
• CINNAMYL ISOVALERIANATE
• 3-PHENYLALLYL ISOVALERATE
• CINNAMYL-3-METHYLBUTYRATE
• cinnaMyl 3-Methyl butanoate
• BUTANOIC ACID, 3-METHYL-, 3-PHENYL-2-PROPENYL ESTER
• Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester
• KSC492K5B
• 3-phenylprop-2-enyl 3-methylbutanoate
• (2E)-3-phenylprop-2-en-1-yl 3-methylbutanoate
• Butanoic acid, 3-methyl-, (2E)-3-phenyl-2-propenyl ester
• +Expand

• MDL： MFCD00048351
• InChIKey： FOCMOGKCPPTERB-UHFFFAOYSA-N
• Inchi： 1S/C14H18O2/c1-12(2)11-14(15)16-10-6-9-13-7-4-3-5-8-13/h3-9,12H,10-11H2,1-2H3
• SMILES： O(C([H])([H])C([H])=C([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 218.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 218.131
• Heavy Atom Count: 16
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.28910
• PSA: 26.30000
• Refractive Index: n20/D 1.52(lit.)
• Boiling Point: 313 °C(lit.)
• Flash Point: >230 °F
• FEMA: 2302 | CINNAMYL ISOVALERATE
• Color/Form: Colorless to light yellow liquid. Pungent, fruity, apple like aroma.
• Solubility: Insoluble in water, insoluble in propylene glycol, soluble in 1 ∶ 1 90% ethanol.
• Density: 0.992 g/mL at 25 °C(lit.)

Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester Security Information

• RTECS：EK7902515
• WGK Germany：2
• Hazard Statement： H303-H316
• Warning Statement： P312-P332+P313
• Prompt：warning

Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters